N-ethyl-N-({[3-methoxy-4-(trifluoromethyl)phenyl]carbamoyl}methyl)prop-2-enamide

• IUPAC Name: N-ethyl-N-[2-[3-methoxy-4-(trifluoromethyl)anilino]-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C15H17F3N2O3/c1-4-14(22)20(5-2)9-13(21)19-10-6-7-11(15(16,17)18)12(8-10)23-3/h4,6-8H,1,5,9H2,2-3H3,(H,19,21)
• InChI Key: ZSMRLCBPQKJEFA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1=CC(=C(C=C1)C(F)(F)F)OC)C(=O)C=C
• Molecular Formula: C15H17F3N2O3
• Molecular Weight: 330.30 g/mol

Description

N-ethyl-N-({[3-methoxy-4-(trifluoromethyl)phenyl]carbamoyl}methyl)prop-2-enamide, also known as TFMPP, is a synthetic compound that belongs to the family of phenylpiperazine derivatives. TFMPP is a psychoactive substance that has been used recreationally, but it also has potential scientific research applications.

Mechanism of Action

N-ethyl-N-({[3-methoxy-4-(trifluoromethyl)phenyl]carbamoyl}methyl)prop-2-enamide acts as a partial agonist at the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. By binding to these receptors, this compound can modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to induce serotonin syndrome, a potentially life-threatening condition characterized by hyperthermia, seizures, and cardiovascular instability. It can also cause changes in blood pressure, heart rate, and body temperature. In addition, this compound has been found to alter the activity of the hypothalamic-pituitary-adrenal axis, which plays a role in the body's response to stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-N-({[3-methoxy-4-(trifluoromethyl)phenyl]carbamoyl}methyl)prop-2-enamide in lab experiments is that it can be used to investigate the role of serotonin in various physiological and behavioral processes. However, this compound has limited use in clinical research due to its potential for inducing serotonin syndrome and other adverse effects.

Future Directions

Future research on N-ethyl-N-({[3-methoxy-4-(trifluoromethyl)phenyl]carbamoyl}methyl)prop-2-enamide could focus on its potential therapeutic uses, such as in the treatment of mood disorders or chronic pain. Additionally, further investigation into the mechanisms underlying this compound-induced serotonin syndrome could help to identify potential treatments or preventative measures. Finally, studies exploring the effects of this compound on other neurotransmitter systems could provide insight into its broader physiological effects.

Synthesis Methods

N-ethyl-N-({[3-methoxy-4-(trifluoromethyl)phenyl]carbamoyl}methyl)prop-2-enamide can be synthesized by reacting 3-methoxy-4-(trifluoromethyl)aniline with ethyl chloroformate and then with propargylamine. The resulting product is then treated with hydrochloric acid to obtain this compound.

Scientific Research Applications

N-ethyl-N-({[3-methoxy-4-(trifluoromethyl)phenyl]carbamoyl}methyl)prop-2-enamide has been used in scientific research to study its effects on the central nervous system. It has been found to act as a serotonin receptor agonist, specifically targeting the 5-HT1B and 5-HT2C receptors. This compound has also been used in studies investigating the role of serotonin in mood disorders such as depression and anxiety.